Cas no 123910-88-3 (4-(4-Hydroxybutyl)benzoic Acid Methyl Ester)

4-(4-Hydroxybutyl)benzoic Acid Methyl Ester Properties

Names and Identifiers

• Methyl 4-(4-hydroxybutyl)benzoate
• 4-(4-Hydroxybutyl)benzoic Acid Methyl Ester
• methyl 4-(4-hydroxybut-1-yl)benzoate
• 4-(4-HYDROXYBUTYL)-BENZOIC ACID METHYL ESTER
• BENZOIC ACID, 4-(4-HYDROXYBUTYL)-, METHYL ESTER
• SCHEMBL1628660
• CS-0456828
• US11365192, Example 46-5
• methyl4-(4-hydroxybutyl)benzoate
• KVKWRSNRAXOBFC-UHFFFAOYSA-N
• 4-(4-hydroxybutyl)benzoic acid methyl ester
• 123910-88-3
• MFCD12547324
• 4-(4-hydroxy-butyl)-benzoic Acid Methyl Ester
• AS-53547
• P16651
• BDBM558421
• Benzoic acid, 4-(4-hydroxybutyl)-, methyl ester
• DB-351985
• methyl 4-(4-hydroxybutyl)benzoate
• YEA91088
• AKOS025149151
• +Expand

• MDL： MFCD12547324
• InChIKey： KVKWRSNRAXOBFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-15-12(14)11-7-5-10(6-8-11)4-2-3-9-13/h5-8,13H,2-4,9H2,1H3
• SMILES： COC(=O)C1=CC=C(CCCCO)C=C1

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.78820
• PSA: 46.53000
• Boiling Point: 343.6±35.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 144.5±18.7 °C
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr),